2-Chloro-5-(difluoromethyl)pyrimidine

Specification

• CAS No.: 1261869-28-6
• Molecular Formula: C5H3ClF2N2
• Molecular Weight: 164.54
• IUPAC Name: 2-chloro-5-(difluoromethyl)pyrimidine
• Standard InChI: InChI=1S/C5H3ClF2N2/c6-5-9-1-3(2-10-5)4(7)8/h1-2,4H
• Standard InChI Key: IJFIDXAHOIPGGK-UHFFFAOYSA-N
• SMILES: C1=C(C=NC(=N1)Cl)C(F)F

Introduction

2-Chloro-5-(difluoromethyl)pyrimidine is a chemical compound with the molecular formula C5H3ClF2N2 and the CAS number 1261869-28-6. It is a pyrimidine derivative, which is a class of heterocyclic aromatic organic compounds, similar in structure to benzene but with nitrogen atoms replacing some of the carbon atoms in the ring. Pyrimidines are crucial components of nucleic acids (DNA and RNA) and have various applications in pharmaceuticals and organic synthesis.

Safety and Hazards

2-Chloro-5-(difluoromethyl)pyrimidine poses several hazards, as indicated by its GHS classification:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Precautionary statements include P261, P264, P264+P265, P270, P271, P280, P301+P317, P302+P352, P304+P340, P305+P351+P338, P319, P321, P330, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501.

Applications

This compound is primarily used in the pharmaceutical industry as an intermediate or building block for synthesizing more complex molecules. It can be involved in the production of active pharmaceutical ingredients (APIs) due to its reactive functional groups, which allow it to participate in various chemical reactions.

Related Compounds

Other compounds similar to 2-Chloro-5-(difluoromethyl)pyrimidine include:

• 2-Chloro-5-(trifluoromethyl)pyrimidine (CAS: 69034-12-4): This compound has a trifluoromethyl group instead of a difluoromethyl group, which affects its chemical properties and reactivity.

• 2-Chloro-5-(difluoromethyl)-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1934913-04-8): This is a more complex derivative with an additional pyrrolo ring fused to the pyrimidine core.